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Compound of Interest

Compound Name: §5J000291942

Cat. No.: B2752707

For Researchers, Scientists, and Drug Development Professionals

Introduction

S$J000291942 is a small molecule activator of the canonical Bone Morphogenetic Protein
(BMP) signaling pathway.[1][2][3][4] BMPs are a group of signaling molecules belonging to the
Transforming Growth Factor-beta (TGF-3) superfamily, which play crucial roles in embryonic
development and tissue homeostasis.[1] SJ000291942 has been shown to induce
phosphorylation of SMAD1/5/8, key downstream effectors of the BMP pathway, and modulate
the expression of BMP target genes. These application notes provide detailed protocols for the
preparation of $J000291942 working solutions in Dimethyl Sulfoxide (DMSO) for both in vitro
and in vivo studies.

Chemical Properties

Property Value

Molecular Formula C16H15FN20a4
Molecular Weight 318.30 g/mol
CAS Number 425613-09-8

Solubility and Storage
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Proper storage and handling of SJ000291942 are critical for maintaining its stability and

activity.
Solvent Solubility Storage of Stock Solution
DMSO =150 mg/mL (471.25 mM) or -80°C for up to 2 years; -20°C
64 mg/mL (201.06 mM) forup to 1 year
Ethanol 12 mg/mL Not specified
Water Insoluble Not applicable

Note: The solubility in DMSO can be affected by moisture. It is highly recommended to use
freshly opened, anhydrous DMSO for the preparation of stock solutions. If precipitation occurs,
gentle heating and/or sonication can be used to aid dissolution.

Experimental Protocols

Protocol 1: Preparation of $SJ000291942 Stock Solution
in DMSO

This protocol describes the preparation of a high-concentration stock solution of $S3J000291942
in DMSO.

Materials:

$J000291942 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:
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o Equilibrate the S3000291942 powder to room temperature before opening the vial to prevent

moisture condensation.

» Weigh the desired amount of SJ000291942 powder and transfer it to a sterile tube.

¢ Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM, 20 mM, or higher, not exceeding the maximum solubility).

» Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use a

sonicator for a short period to aid dissolution.

» Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to avoid

repeated freeze-thaw cycles.
» Store the aliquots at -20°C or -80°C as recommended.

Table for Preparing Stock Solutions:

Volume of DMSO to add to
1 mg of SJ000291942

Desired Concentration

Volume of DMSO to add to
5 mg of SJ000291942

1mM 3.1417 mL 15.7085 mL
5 mM 0.6283 mL 3.1417 mL
10 mM 0.3142 mL 1.5708 mL
20 mM 0.1571 mL 0.7854 mL

Protocol 2: Preparation of Working Solutions for In Vitro

Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution for use in cell culture

experiments.

Materials:

e SJ000291942 DMSO stock solution (from Protocol 1)
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« Sterile cell culture medium appropriate for your cell line
 Sterile tubes

Procedure:

Thaw an aliquot of the $SJ000291942 DMSO stock solution at room temperature.

Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the
final desired working concentration.

Crucially, ensure that the final concentration of DMSO in the cell culture medium is less than
0.5% to avoid cellular toxicity. A vehicle control containing the same final concentration of
DMSO should be included in your experiments.

Add the final working solution to your cell cultures and incubate for the desired period.
Example Dilution: To prepare a 10 uM working solution from a 10 mM stock:

¢ Dilute the 10 mM stock 1:100 in culture medium (e.g., 10 pL of stock in 990 uL of medium) to
get a 100 uM intermediate solution.

¢ Dilute the 100 uM intermediate solution 1:10 in culture medium (e.g., 100 uL of intermediate
in 900 pL of medium) to get the final 10 uM working solution. The final DMSO concentration
will be 0.1%.

Protocol 3: Preparation of Working Solutions for In Vivo
Administration

This protocol provides two examples of formulations for preparing $3000291942 for in vivo
experiments. It is recommended to prepare these solutions fresh on the day of use.

Formulation 1: DMSO/PEG300/Tween-80/Saline
Materials:

e SJ000291942
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Anhydrous DMSO

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NacCl)

Procedure (for a final solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline):

Dissolve SJ000291942 in DMSO to create a concentrated stock.

In a separate tube, add the required volume of the DMSO stock.

Add PEG300 and mix thoroughly.

Add Tween-80 and mix until the solution is clear.

Finally, add the saline and mix to achieve a homogeneous solution. A clear solution with a
solubility of = 2.5 mg/mL (7.85 mM) can be achieved with this method.

Formulation 2: DMSO/Corn Oil

Materials:

e SJ000291942

e Anhydrous DMSO

e Corn oil

Procedure (for a final solution of 10% DMSO and 90% Corn Qil):

» Dissolve SJ000291942 in DMSO.

e Add the corn oil to the DMSO solution.

e Mix thoroughly to achieve a clear solution. This formulation can also achieve a solubility of >
2.5 mg/mL (7.85 mM).
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Signaling Pathway and Experimental Workflow

Canonical BMP Signaling Pathway Activated by
SJ000291942

SJ000291942 activates the canonical BMP signaling pathway. This process begins with the
binding of a BMP ligand (or in this case, the activation by $S3000291942) to a complex of Type |
and Type Il serine/threonine kinase receptors on the cell surface. This leads to the
phosphorylation and activation of the Type | receptor, which in turn phosphorylates the
receptor-regulated SMADs (R-SMADSs), specifically SMAD1, SMAD5, and SMADS8. The
phosphorylated R-SMADs then form a complex with the common mediator SMAD (co-SMAD),
SMADA4. This complex translocates to the nucleus, where it regulates the transcription of target
genes involved in various cellular processes.

Cytoplasm

Nucleus

SMAD4
Extracellular Space Cell Membrane IESVINSEIEERSVISY | Translocates & Regulates

I—l Complex
ST Activates BMP F:_er;:gt?; (Iil?mplex Phosphorylates SRS p-SMAD1/5/8

Click to download full resolution via product page

Caption: Canonical BMP signaling pathway activated by $S3000291942.

Experimental Workflow for Assessing $J000291942
Activity

The following workflow outlines a typical experiment to evaluate the activity of S3000291942 in
a cell-based assay.
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Caption: General workflow for in vitro analysis of SJ000291942 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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